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Cat. No.: B1220298 Get Quote

An In-depth Technical Guide to Arsenic Triiodide (AsI₃)

Introduction
Arsenic triiodide (AsI₃) is an inorganic compound composed of arsenic and iodine.[1] It is a

bright orange-to-dark red crystalline solid that readily sublimes.[1][2] With its pyramidal

molecular structure, AsI₃ serves as a useful precursor in the synthesis of various organoarsenic

compounds and finds application in semiconductor manufacturing.[1][3][4] This technical guide

provides a comprehensive overview of the core physical and chemical properties of arsenic
triiodide, along with detailed experimental protocols for its synthesis and characterization,

tailored for researchers, scientists, and professionals in drug development.

Physical Properties
Arsenic triiodide is an orange-red solid with a pungent odor.[1][5] It is known to sublime at

temperatures below 100°C and forms a red liquid upon melting.[6][7] The quantitative physical

properties of AsI₃ are summarized in Table 1.

Table 1: Physical Properties of Arsenic Triiodide
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Property Value References

Molecular Formula AsI₃ [6][8][9]

Molar Mass 455.635 g/mol [1][9][10]

Appearance Orange-red crystalline solid [1][3][8]

Melting Point
140.9 - 149 °C (285.6 - 300.2

°F; 414.0 - 422.1 K)
[1][3][6][11]

Boiling Point
400 - 424 °C (752 - 795 °F;

673 - 697 K)
[1][2][4][11]

Density 4.39 - 4.73 g/cm³ [1][4][11][12]

Crystal Structure Rhombohedral, hR24 [1][2][13]

Refractive Index (n_D) 2.23 [2]

Magnetic Susceptibility (χ) -142.0·10⁻⁶ cm³/mol [2]

| Polarity | Polar |[14] |

Chemical Properties and Reactivity
Arsenic triiodide exhibits distinct chemical behaviors, including its solubility profile, reactivity

with water, and thermal decomposition.

Solubility
AsI₃ is soluble in a variety of organic solvents, including ethanol, ether, carbon disulfide (CS₂),

chloroform, benzene, and toluene.[2][3][6][15] Its solubility in water is limited, with reported

values around 6 g/100 mL; one gram dissolves in approximately 12 mL of water, forming a

yellow solution.[2][6]

Hydrolysis
The hydrolysis of arsenic triiodide in water is a slow process.[2] It establishes an equilibrium,

forming arsenous acid (H₃AsO₃) and hydroiodic acid (HI).[6] This reaction results in a highly

acidic aqueous solution; a 0.1N solution has a pH of approximately 1.1.[2][6][7]
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Reaction: AsI₃ + 3H₂O ⇌ H₃AsO₃ + 3HI[6]

Reactants

Products in Equilibrium

AsI₃

H₃AsO₃

(Arsenous Acid)Slow Hydrolysis
3HI

(Hydroiodic Acid)

3H₂O Slow Hydrolysis

Click to download full resolution via product page

Figure 1: Equilibrium pathway for the hydrolysis of Arsenic Triiodide.

Decomposition and Reactivity
When heated in the air, arsenic triiodide begins to decompose around 100 °C with the

liberation of iodine.[2] At 200 °C, it decomposes into arsenic trioxide, elemental arsenic, and

iodine.[2][7] It reacts slowly with atmospheric oxygen, which can also liberate iodine.[6] As a

molecule, AsI₃ has a trigonal pyramidal geometry, which contributes to its overall polarity.[14]

[16]

Experimental Protocols
Synthesis of Arsenic Triiodide
Arsenic triiodide can be synthesized via several methods. A common and convenient

laboratory-scale protocol involves the salt metathesis reaction between arsenic(III) chloride and

potassium iodide, which typically yields around 90%.[2][11]

Overall Reaction: AsCl₃ + 3KI → AsI₃ + 3KCl[11]

Protocol:
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Preparation of Arsenic(III) Chloride Solution: Dissolve arsenic(III) oxide (As₂O₃) in

concentrated hydrochloric acid (HCl) to form an aqueous solution of arsenic(III) chloride

(AsCl₃).[7][11]

Preparation of Iodide Solution: Prepare a separate aqueous solution of potassium iodide

(KI).[11]

Reaction: Mix the AsCl₃ solution with the KI solution. The less soluble arsenic triiodide will

precipitate out of the solution.

Isolation and Purification: Isolate the orange-red AsI₃ precipitate by filtration. The solid can

be purified by recrystallization from a suitable solvent like acetone or by sublimation.[6][7]
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Figure 2: Workflow for the synthesis of Arsenic Triiodide.

Characterization Protocols
1. X-ray Crystallography:

Objective: To determine the crystal structure, lattice parameters, and bond lengths/angles.
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Methodology:

Grow single crystals of AsI₃, typically through slow evaporation from a solvent or by

sublimation.

Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer.

Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.

Expose the crystal to a monochromatic X-ray beam and collect diffraction data as the

crystal is rotated.

Process the diffraction data to determine the unit cell dimensions and space group.

Solve the crystal structure using direct methods or Patterson methods, and refine the

atomic positions and thermal parameters. The crystal structure of AsI₃ is rhombohedral

with the space group R-3.[1][13]

2. Vibrational Spectroscopy (FTIR/Raman):

Objective: To identify the vibrational modes of the As-I bonds.

Methodology:

FTIR: Prepare a sample by either pressing a KBr pellet containing a small amount of AsI₃

or by using an Attenuated Total Reflectance (ATR) accessory. Record the infrared

spectrum.

Raman: Place a solid sample of AsI₃ directly in the path of a laser beam in a Raman

spectrometer. Collect the scattered light to obtain the Raman spectrum.

Analyze the resulting spectra for characteristic peaks corresponding to the stretching and

bending modes of the AsI₃ molecule. Data on vibrational energy levels are available

through resources like the NIST Chemistry WebBook.[9]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Objective: While arsenic-75 is an NMR-active nucleus, its quadrupolar nature results in very

broad signals, making it challenging to observe. NMR is not a primary characterization

method for this compound.

4. Mass Spectrometry (MS):

Objective: To confirm the molecular weight and isotopic pattern of AsI₃.

Methodology:

Introduce a sample into the mass spectrometer, often using a direct insertion probe and a

suitable ionization technique like Electron Ionization (EI) or Chemical Ionization (CI).

Analyze the mass-to-charge ratio (m/z) of the resulting ions.

The mass spectrum will show a molecular ion peak [AsI₃]⁺ corresponding to the molecular

weight (455.635 g/mol ), along with a characteristic isotopic pattern due to the presence of

arsenic (¹⁰⁰% ⁷⁵As) and iodine (¹⁰⁰% ¹²⁷I).[11]

Figure 3: Trigonal pyramidal molecular structure of Arsenic Triiodide.

Safety and Handling
Arsenic triiodide is highly toxic if swallowed or inhaled and is classified as a carcinogen.[4][12]

It should be handled in a well-ventilated fume hood using appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.[12] It is sensitive to

moisture and air.[4][6] Store in a tightly sealed container in a cool, dry place.

Conclusion
Arsenic triiodide is a well-characterized inorganic compound with distinct physical and

chemical properties. Its utility as a reagent in organic synthesis and material science

necessitates a thorough understanding of its characteristics. This guide provides the

fundamental data, structural information, and experimental protocols required for its safe and

effective use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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